N1-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-N2-(2-cyanophenyl)oxalamide
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Overview
Description
The compound “N1-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-N2-(2-cyanophenyl)oxalamide” is an organic compound containing a benzo[b]thiophene moiety, a cyanophenyl group, and an oxalamide group. Benzo[b]thiophene is a polycyclic aromatic compound that is made up of a benzene ring fused to a thiophene ring . The cyanophenyl group consists of a phenyl ring (a benzene ring) with a cyano group (-CN) attached to it. Oxalamide is a type of amide that is derived from oxalic acid.
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these groups in space. Techniques such as X-ray crystallography or NMR spectroscopy could be used to elucidate the structure .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. For example, the oxalamide group might be hydrolyzed under acidic or basic conditions to yield oxalic acid and an amine. The benzo[b]thiophene moiety might undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar oxalamide group might increase the compound’s solubility in polar solvents .Scientific Research Applications
- Thiophene derivatives have captured the interest of scientists due to their potential as biologically active compounds. Researchers explore their pharmacological properties, including anticancer, anti-inflammatory, antimicrobial, and antihypertensive effects .
- Thiophene-based molecules play a crucial role in organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs) .
- Thiophene derivatives find applications as corrosion inhibitors in industrial chemistry and material science .
Medicinal Chemistry and Drug Development
Organic Semiconductors and Electronics
Corrosion Inhibition
Materials Science and Optoelectronics
Polymer Chemistry and Liquid Crystals
Mechanism of Action
Target of Action
Similar compounds with a benzo[b]thiophen-2-yl structure have been shown to have affinity towards 5-ht1a serotonin receptors . These receptors play a crucial role in regulating mood, anxiety, and sleep, and are often targeted by antidepressant and anxiolytic medications .
Mode of Action
Compounds with similar structures have been shown to interact with their targets through intramolecular charge-transfer (ict) transitions . This involves the transfer of an electron within the molecule, which can lead to changes in the molecule’s energy state and subsequent interactions with its target .
Biochemical Pathways
This could potentially lead to downstream effects on mood, anxiety, and sleep regulation .
Pharmacokinetics
The compound’s photophysical properties, such as its absorption bands and emission spectra, have been studied . These properties could potentially influence the compound’s bioavailability and pharmacokinetic behavior.
Result of Action
Similar compounds have been shown to exhibit photoluminescence emissions , which could potentially be used to track the compound’s distribution and interactions within cells.
Action Environment
The photophysical properties of similar compounds have been shown to be affected by the planarity of the aryl groups appended to the o-carborane . This suggests that the compound’s action could potentially be influenced by environmental factors that affect the conformation of its molecular structure.
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-N'-(2-cyanophenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O3S/c1-20(26,17-10-13-6-3-5-9-16(13)27-17)12-22-18(24)19(25)23-15-8-4-2-7-14(15)11-21/h2-10,26H,12H2,1H3,(H,22,24)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJCUFVXBWJWSKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C(=O)NC1=CC=CC=C1C#N)(C2=CC3=CC=CC=C3S2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-N2-(2-cyanophenyl)oxalamide |
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